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Compound of Interest

Compound Name: Cobaltous bromide

Cat. No.: B1221230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principal methods for the

synthesis of anhydrous cobaltous bromide (CoBr₂). It is designed to equip researchers,

scientists, and professionals in drug development with detailed experimental protocols,

comparative data, and safety information to effectively produce high-purity anhydrous CoBr₂ for

a variety of applications, including its use as a catalyst in organic synthesis and as a precursor

for other cobalt compounds.

Physicochemical Properties of Cobaltous Bromide
Anhydrous cobaltous bromide is a green, hygroscopic crystalline solid. It is soluble in water,

ethanol, acetone, and methyl acetate.[1][2] In the presence of moisture, it readily forms the red-

purple hexahydrate (CoBr₂·6H₂O).[3] Key physicochemical properties are summarized in the

table below.
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Property Value References

Molecular Formula CoBr₂ [2]

Molecular Weight 218.74 g/mol [2]

Appearance
Green crystalline

powder/leaflets
[3]

Melting Point 678 °C [1]

Density 4.909 g/cm³

Solubility in Water
66.7 g/100 mL (59 °C), 68.1

g/100 mL (97 °C)
[2]

Solubility in Ethanol 77.1 g/100 mL (20 °C) [2]

Solubility in Methanol 58.6 g/100 mL (30 °C) [2]

Synthesis Methodologies
There are three primary methods for the synthesis of anhydrous cobaltous bromide, each

with distinct advantages and considerations.

Direct Reaction of Cobalt and Bromine: This method involves the direct combination of

elemental cobalt with bromine vapor at elevated temperatures. It is a direct and potentially

high-yield route to the anhydrous product.

Reaction of Cobalt Precursors with Hydrobromic Acid: This aqueous route utilizes readily

available cobalt salts, such as cobalt(II) carbonate (CoCO₃) or cobalt(II) hydroxide

(Co(OH)₂), which are reacted with hydrobromic acid (HBr). The resulting hydrated cobalt(II)

bromide is then dehydrated to yield the anhydrous form.

Dehydration of Cobalt(II) Bromide Hexahydrate: Commercially available cobalt(II) bromide

hexahydrate (CoBr₂·6H₂O) can be dehydrated by thermal treatment to produce the

anhydrous salt. This is a straightforward method if the hydrated form is readily accessible.

Comparative Data of Synthesis Methods

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.guidechem.com/encyclopedia/cobalt-ii-bromide-dic15667.html
https://www.guidechem.com/encyclopedia/cobalt-ii-bromide-dic15667.html
https://en.wikipedia.org/wiki/Cobalt(II)_bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Cobalt-dibromide
https://www.guidechem.com/encyclopedia/cobalt-ii-bromide-dic15667.html
https://www.guidechem.com/encyclopedia/cobalt-ii-bromide-dic15667.html
https://www.guidechem.com/encyclopedia/cobalt-ii-bromide-dic15667.html
https://www.benchchem.com/product/b1221230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The choice of synthesis method can be guided by factors such as available starting materials,

desired purity, and scale of the reaction. The following table provides a comparative summary

of the different approaches.

Synthesis
Method

Typical Purity Typical Yield
Key
Advantages

Key
Disadvantages

Direct Reaction

of Cobalt and

Bromine

High High

Direct formation

of anhydrous

product.

Requires

handling of

hazardous

bromine gas at

high

temperatures.

Reaction of

Cobalt

Precursors with

HBr

>98% High

Uses common

and less

hazardous

starting

materials.

Requires a

subsequent

dehydration step

which can be

energy-intensive.

Dehydration of

CoBr₂·6H₂O
>98% Quantitative

Simple

procedure with a

readily available

starting material.

The final product

can be highly

hygroscopic and

requires careful

handling.

Experimental Protocols
Method 1: Synthesis from Cobalt and Bromine
This method should be performed in a well-ventilated fume hood with appropriate safety

precautions for handling bromine.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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